Cas no 120200-37-5 (Cholest-5-ene-3,12-diol, (3β)- (9CI))
120200-37-5 structure
Product Name:Cholest-5-ene-3,12-diol, (3β)- (9CI)
CAS No:120200-37-5
MF:C27H46O2
MW:402.652948856354
CID:5597835
Update Time:2023-08-18
Cholest-5-ene-3,12-diol, (3β)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cholest-5-ene-3,12-diol, (3β)- (9CI)
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- Inchi: 1S/C27H46O2/c1-17(2)7-6-8-18(3)22-11-12-23-21-10-9-19-15-20(28)13-14-26(19,4)24(21)16-25(29)27(22,23)5/h9,17-18,20-25,28-29H,6-8,10-16H2,1-5H3/t18-,20+,21+,22-,23+,24+,25?,26+,27-/m1/s1
- InChI Key: DDKSQIWASYXGKZ-GHMQSXNDSA-N
- SMILES: C[C@]12C(C[C@]3([H])[C@]4(CC[C@H](O)CC4=CC[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCCC(C)C)C)O
Experimental Properties
- Density: 1.03±0.1 g/cm3(Predicted)
- Boiling Point: 512.8±50.0 °C(Predicted)
- pka: 14.86±0.70(Predicted)
Cholest-5-ene-3,12-diol, (3β)- (9CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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